Cas no 887347-66-2 ((2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide)

(2E)-3-(2H-Chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide is a synthetic organic compound featuring a chromene core linked to a nitro-substituted phenyl ring via an α,β-unsaturated amide bridge. Its conjugated structure suggests potential applications in photochemical or medicinal research due to its ability to interact with biological targets or absorb UV/visible light. The presence of electron-withdrawing (nitro) and electron-donating (methoxy) groups on the phenyl ring may enhance reactivity in electrophilic or nucleophilic reactions. This compound’s well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in developing enzyme inhibitors or fluorescent probes. Its purity and stability under standard conditions ensure reliability in experimental settings.

(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide structure

887347-66-2 structure

Product Name:(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide

CAS No:887347-66-2

MF:C₁₉H₁₆N₂O₅

MW:352.340744972229

CID:6509689

Update Time:2025-05-19

(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide
- 2-Propenamide, 3-(2H-1-benzopyran-3-yl)-N-(2-methoxy-4-nitrophenyl)-
- Inchi： 1S/C19H16N2O5/c1-25-18-11-15(21(23)24)7-8-16(18)20-19(22)9-6-13-10-14-4-2-3-5-17(14)26-12-13/h2-11H,12H2,1H3,(H,20,22)
- InChI Key： QDDIUAONENHZAE-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1OC)(=O)C=CC1=CC2=CC=CC=C2OC1

(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3244-0309-2μmol	(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide	887347-66-2	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3244-0309-5μmol	(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide	887347-66-2	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3244-0309-10μmol	(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide	887347-66-2	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3244-0309-20μmol	(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide	887347-66-2	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3244-0309-1mg	(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide	887347-66-2	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3244-0309-2mg	(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide	887347-66-2	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3244-0309-3mg	(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide	887347-66-2	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3244-0309-4mg	(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide	887347-66-2	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3244-0309-5mg	(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide	887347-66-2	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3244-0309-10mg	(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide	887347-66-2	90%+	10mg	$79.0	2023-04-26

(2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide Related Literature

1. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
2. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
5. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090

Additional information on (2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide

Comprehensive Overview of (2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide (CAS No. 887347-66-2)

The compound (2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide, identified by its CAS No. 887347-66-2, is a synthetic organic molecule with a unique structural framework. This compound belongs to the class of chromene derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The presence of a chromen-3-yl moiety coupled with a methoxy-nitrophenyl group makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for chromene-based compounds has surged due to their diverse pharmacological properties, including antioxidant, anti-inflammatory, and anticancer activities. The (2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide is no exception, with its prop-2-enamide backbone offering a versatile platform for further chemical modifications. Researchers are particularly intrigued by its potential role in drug discovery and biomolecular interactions, as evidenced by its structural similarity to other bioactive molecules.

The synthesis of CAS No. 887347-66-2 involves a multi-step process, often starting with the condensation of 2H-chromene-3-carbaldehyde with 2-methoxy-4-nitroaniline. The resulting intermediate is then subjected to acylation to form the final prop-2-enamide derivative. This synthetic route highlights the compound's adaptability for scalable production, making it a candidate for industrial applications. Its nitrophenyl group also contributes to its stability and reactivity, which are critical for further functionalization.

From a molecular dynamics perspective, the (2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide exhibits interesting conformational flexibility. The E-configuration of the double bond in the prop-2-enamide chain ensures optimal spatial arrangement for interactions with biological targets. Computational studies suggest that this compound could bind effectively to enzymes involved in cell signaling pathways, opening doors for its use in targeted therapy development.

In the context of green chemistry, researchers are exploring eco-friendly synthesis methods for chromene derivatives like CAS No. 887347-66-2. The use of catalysts and solvent-free conditions has gained traction, aligning with global sustainability goals. This compound's potential as a fluorescent probe is another area of interest, given its chromen-3-yl core's ability to emit light under specific conditions. Such applications are valuable in bioimaging and diagnostic technologies.

The pharmacokinetic profile of (2E)-3-(2H-chromen-3-yl)-N-(2-methoxy-4-nitrophenyl)prop-2-enamide is under investigation, with preliminary data suggesting moderate bioavailability. Its methoxy and nitro substituents influence its solubility and membrane permeability, which are crucial for drug delivery systems. These properties make it a promising candidate for oral administration formulations, though further in vivo studies are needed to confirm its efficacy and safety.

In summary, CAS No. 887347-66-2 represents a fascinating intersection of organic synthesis, medicinal chemistry, and material science. Its structural features and potential applications align with current trends in personalized medicine and sustainable chemistry. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics and functional materials.